Cas no 1195-94-4 (Piperidinium,2-carboxy-1,1-dimethyl-, inner salt)

Piperidinium,2-carboxy-1,1-dimethyl-, inner salt structure
1195-94-4 structure
Product Name:Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
CAS No:1195-94-4
MF:C8H15NO2
MW:157.210202455521
CID:151217
PubChem ID:4479243
Update Time:2025-04-19

Piperidinium,2-carboxy-1,1-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,2-carboxy-1,1-dimethyl-, inner salt
    • (2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
    • (2S)-1,1-dimethylpiperidinium-2-carboxylate
    • (2S)-1,1-dimethylpyrrolidinium-2-carboxylate
    • (trimethylammonio)acetate - proline (1:1)
    • Proline Betaine
    • Q3882313
    • 1195-94-4
    • DTXSID701235328
    • Piperidinium, 2-carboxy-1,1-dimethyl-, inner salt
    • C08283
    • HBOA trihexose
    • 1,1-dimethylpiperidin-1-ium-2-carboxylate
    • CHEBI:5757
    • N,N-dimethyl-piperidinium-2-carboxylate
    • 1,1-dimethylpiperidinium-2-carboxylate
    • Pipecolic acid betaine
    • Inchi: 1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3
    • InChI Key: XULZWQRXYTVUTE-UHFFFAOYSA-N
    • SMILES: [O-]C(C1CCCC[N+]1(C)C)=O

Computed Properties

  • Exact Mass: 232.1424
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 89.46
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